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Compound of Interest

Compound Name: AZD 2066 hydrate

Cat. No.: B11933005 Get Quote

Ensuring the safe and environmentally responsible disposal of chemical compounds is a critical

component of laboratory safety and professional practice. This document provides detailed,

step-by-step guidance for the proper disposal of AZD 2066 hydrate, a selective mGluR5

antagonist used in neurological research. The following procedures are designed to provide

researchers, scientists, and drug development professionals with the essential information

needed for safe handling and disposal, thereby minimizing environmental impact and ensuring

regulatory compliance.

Hazard Summary & Key Data
AZD 2066 hydrate is classified as harmful if swallowed and is very toxic to aquatic life with

long-lasting effects[1]. It is imperative to prevent its release into the environment. The following

table summarizes key quantitative data for AZD 2066 hydrate.
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Property Value Reference

Chemical Formula C19H16ClN5O2・1/4H2O [1]

Molecular Weight 386.33 g/mol [1]

GHS Classification
Acute toxicity, Oral (Category

4)
[1]

Acute aquatic toxicity

(Category 1)
[1]

Chronic aquatic toxicity

(Category 1)
[1]

Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects
[1]

Experimental Protocols: Disposal of AZD 2066
Hydrate
The following protocol outlines the required steps for the safe disposal of AZD 2066 hydrate.

This procedure should be carried out in a designated and properly equipped laboratory setting.

Materials Required:

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves.

Clearly labeled, sealed, and non-reactive waste container.

Chemical fume hood.

Procedure:

Personal Protective Equipment (PPE): Before handling AZD 2066 hydrate, ensure that you

are wearing the appropriate PPE, including a lab coat, safety goggles, and chemical-

resistant gloves.
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Waste Segregation:

Solid Waste: Collect any solid AZD 2066 hydrate, including unused or expired material,

into a designated and clearly labeled hazardous waste container.

Contaminated Materials: Any materials that have come into contact with AZD 2066
hydrate, such as weighing paper, pipette tips, and contaminated gloves, should also be

placed in the designated hazardous waste container.

Solutions: Aqueous solutions containing AZD 2066 hydrate should be collected in a

separate, sealed, and clearly labeled container for hazardous aqueous waste. Do not

dispose of these solutions down the drain.

Container Management: Ensure that the hazardous waste container is kept sealed when not

in use. Store the container in a well-ventilated area, away from incompatible materials.

Waste Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor. All disposal must be conducted in accordance with local, state, and federal

regulations[1].

Documentation: Maintain a log of the waste generated, including the name of the chemical,

quantity, and date of disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of AZD 2066
hydrate.
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Start: AZD 2066 Hydrate Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste

Solid Waste & Contaminated Materials

Solid

Aqueous Solutions

Liquid

Step 3a: Collect in Labeled
Solid Hazardous Waste Container

Step 3b: Collect in Labeled
Aqueous Hazardous Waste Container

Step 4: Store Sealed Containers
in a Ventilated Area

Step 5: Arrange for Pickup by
EHS or Licensed Contractor

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for AZD 2066 hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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